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Compound Name:
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Cat. No.: B13473610

Get Quote

Executive Summary

(2-Cyclopropyl-5-fluorophenyl)boronic acid (CAS: 2225155-34-8) is a sterically demanding,

bifunctional aryl building block.[1] It combines two critical pharmacophores: a cyclopropyl group
at the ortho position (providing conformational rigidity and lipophilicity) and a fluorine atom at
the meta position (modulating pKa and metabolic stability). This scaffold is primarily utilized in
Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to install the 2-cyclopropyl-5-
fluorophenyl moiety into drug candidates, particularly for kinase inhibitors and GPCR
modulators where orthogonal steric control is required.[1]

Chemical Identity & Structural Analysis[1][2]
Physicochemical Data
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Property Data

Chemical Name (2-Cyclopropyl-5-fluorophenyl)boronic acid

CAS Registry Number 2225155-34-8

Molecular Formula CoH10BFO:2

Molecular Weight 179.98 g/mol

Appearance White to off-white solid

Solubility Soluble.in MeOH, DMSO, CHzClz; sparingly
soluble in water

SMILES OB(0)C1=C(C2CC2)C=CC(F)=C1

Structural Commentary

The molecule features a 1,2,5-substitution pattern on the benzene ring.[1]

o Ortho-Cyclopropyl (Position 2): The cyclopropyl ring is a bioisostere for isopropyl or ethyl
groups but introduces significant torsional strain and prevents free rotation of the resulting
biaryl axis in coupling products (atropisomerism potential). It acts as a weak electron donor
via o—T1t hyperconjugation.

¢ Meta-Fluorine (Position 5): The fluorine atom is meta to the boronic acid and para to the
cyclopropyl group. It exerts a strong inductive electron-withdrawing effect (-1), deactivating
the ring slightly towards electrophilic aromatic substitution but increasing the acidity of the
boronic acid moiety.[1]

Synthesis & Manufacturing

The synthesis of sterically hindered arylboronic acids requires precise control to prevent
protodeboronation. The preferred industrial route utilizes Lithium-Halogen Exchange on the
corresponding aryl bromide, followed by electrophilic trapping with a borate ester.[1]

Precursor Selection
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The critical starting material is 2-Bromo-4-fluoro-1-cyclopropylbenzene (CAS: 1353855-60-3).
[1] This precursor ensures the correct regiospecificity of the substituents.

Synthetic Protocol (Cryogenic Borylation)

Reagents: 2-Bromo-4-fluoro-1-cyclopropylbenzene, n-Butyllithium (2.5 M in hexanes),
Triisopropyl borate (B(OiPr)s3), THF (anhydrous), HCI (2N).[1]

Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Charge with 2-
Bromo-4-fluoro-1-cyclopropylbenzene (1.0 equiv) and anhydrous THF (0.2 M concentration).

[1]

Exchange: Cool the solution to -78°C (dry ice/acetone bath). Add n-Butyllithium (1.1 equiv)
dropwise over 30 minutes. Maintain internal temperature below -70°C to prevent benzylic
deprotonation or aryne formation.[1]

Equilibration: Stir at -78°C for 1 hour to ensure complete Lithium-Halogen exchange,
generating the (2-cyclopropyl-5-fluorophenyl)lithium intermediate.

Quench: Add Triisopropy! borate (1.5 equiv) rapidly in one portion (to minimize competing
reactions).

Warming: Allow the mixture to warm slowly to room temperature over 4 hours.

Hydrolysis: Quench with 2N HCI (aq) and stir vigorously for 1 hour to hydrolyze the boronate
ester to the free boronic acid.

Isolation: Extract with Ethyl Acetate. Wash organic layer with brine, dry over Na2S0Oa4, and
concentrate. Recrystallize from Hexane/CH2Cl2 to obtain the pure acid.

Synthesis Workflow Diagram

n-BuLi, THF B(OiPr)3 H30+

2-Bromo-4-fluoro- Li-Halogen Exchange _ Iﬁg‘f’;ﬂg;&g Electrophilic Trap _ | Triisopropyl Hydrolysis ,_ | (2-Cyclopropyl-5-fluorophenyl)
1-cyclopropylbenzene = (78°C) ™| Borate Ester = boronic acid

Click to download full resolution via product page
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Caption: Cryogenic synthesis workflow via Lithium-Halogen exchange to install the boronic acid
moiety.

Reactivity Profile: The Suzuki-Miyaura Coupling

The primary application of this molecule is in Palladium-catalyzed cross-coupling.[1] However,
the ortho-cyclopropyl group creates significant steric hindrance, making standard conditions
(e.g., Pd(PPhs)a) inefficient.

Mechanistic Challenges[1]

o Transmetallation: The bulky cyclopropyl group retards the approach of the boronate species
to the Pd(Il)-Ar halide complex.

o Protodeboronation: The electron-withdrawing fluorine and steric strain increase the rate of
hydrolytic deboronation (loss of B(OH)z replaced by H) under basic conditions at high
temperatures.

Optimized Coupling Protocol

To overcome steric hindrance, electron-rich, bulky phosphine ligands (Buchwald Ligands) are
required.

Catalyst System: Pd(OAc)z2 + SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or
XPhos.[1]

Base: KsPOas (anhydrous) or K2COs.

Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water.

Temperature: 80—-100°C.

Catalytic Cycle Diagram
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Caption: Catalytic cycle highlighting the Transmetallation step, which is rate-limiting due to the
ortho-cyclopropyl steric bulk.

Medicinal Chemistry Applications

This building block is strategically employed to modulate the physicochemical properties of lead
compounds.
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Medicinal Chemistry .
Feature ] Mechanism
Benefit

Blocks benzylic oxidation
(CYP450) better than

Cyclopropyl Group Metabolic Stability ethyl/isopropyl! groups due to
C-H bond strength (106
kcal/mol).[1]

Restricts rotation of the biaryl

axis, potentially locking the
Conformational Lock molecule in a bioactive

conformation (reducing

entropic penalty upon binding).

Increases LogP moderately,
Fluorine Atom Lipophilicity Modulation improving membrane

permeability.

Blocks Position 5 from
oxidative metabolism (e.g.,
hydroxylation), extending half-
life (

Metabolic Blocking

).

Handling, Stability, & References
Handling & Storage[1]

o Storage: Store at 2—8°C under inert atmosphere (Argon). Boronic acids can dehydrate to
form boroxines (anhydrides) upon standing; this is reversible in aqueous reaction media but
affects stoichiometry calculations.

o Safety: Irritant (H315, H319). Avoid inhalation. Use standard PPE.

Analytical Validation

e 1H NMR (DMSO-de): Look for the characteristic cyclopropyl multiplets (0.6—1.0 ppm) and the
broad boronic acid hydroxyl protons (if visible).
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e 19F NMR: A single singlet/multiplet around -110 to -120 ppm (typical for aryl fluorides).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: (2-Cyclopropyl-5-fluorophenyl)boronic
Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13473610/docs#technical-guide-2-cyclopropyl-5-
fluorophenyl-boronic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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